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Compound of Interest

Compound Name: 4-Nitrobenzylamine hydrochloride

Cat. No.: B100060

An In-Depth Technical Guide to the Physical Properties of 4-Nitrobenzylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Nitrobenzylamine hydrochloride (CAS No: 18600-42-5) is a key intermediate and reagent
in synthetic organic chemistry and pharmaceutical development. A thorough understanding of
its physical properties is paramount for its effective handling, application, and the optimization
of reaction conditions. This technical guide provides a comprehensive overview of the core
physical characteristics of 4-Nitrobenzylamine hydrochloride, supported by experimental
protocols and safety data. The information is structured to offer both quick reference and in-
depth insights for laboratory professionals.

Chemical Identity and Molecular Structure

4-Nitrobenzylamine hydrochloride is the hydrochloride salt form of 4-nitrobenzylamine. The
presence of the nitro group (-NO2) on the benzene ring and the protonated amine group (-
NHs*CI~) significantly influences its physical and chemical properties, such as solubility and
melting point, compared to its free base form.

e |[UPAC Name: (4-nitrophenyl)methanamine hydrochloride

e Synonyms: p-Nitrobenzylamine HCI, 4-Nitrobenzylammonium hydrochloride[1][2]
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e CAS Number: 18600-42-5[3]

e Molecular Formula: C7HsCIN202[1][4]

e Molecular Weight: 188.61 g/mol [4]

Below is a diagram illustrating the chemical structure of 4-Nitrobenzylamine hydrochloride.
Caption: 2D structure of 4-Nitrobenzylamine hydrochloride.

Core Physical Properties

The physical properties of a compound are critical for determining its appropriate storage,
handling, and use in experimental setups. 4-Nitrobenzylamine hydrochloride is typically a
stable crystalline solid under standard conditions.[1][5] Key quantitative data are summarized in
the table below.

Property Value Source(s)

White to light yellow powder or
Appearance ] ) [1][2]13][6]
crystalline solid

Melting Point ~265 °C (with decomposition) [1][7]

Water: Almost
Solubility transparent/SolubleMethanol/A  [1][2][5]
cetic Acid (1:1): 25 mg/mL

Stabilt Stable under normal (115]
abili
Y conditions.

Strong oxidizing agents, acids,
Incompatibilities acid chlorides, acid [11[5117]
anhydrides.

2-8°C, under inert gas
Storage Temperature _ [1](2][5]
(Nitrogen or Argon).

Spectroscopic Profile
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Spectroscopic analysis is essential for the structural confirmation and purity assessment of
chemical compounds.

» Nuclear Magnetic Resonance (*H NMR): Proton NMR spectra are available for 4-
Nitrobenzylamine hydrochloride and are used to confirm the arrangement of protons in
the molecule, verifying the integrity of the aromatic and benzylic protons.[4][8]

« Infrared (IR) Spectroscopy: IR spectra, available from both FTIR and ATR-IR techniques, can
confirm the presence of key functional groups.[4] Expected characteristic peaks would
include N-H stretches from the ammonium salt, C-H stretches from the aromatic ring and
methylene group, and strong symmetric and asymmetric N-O stretches from the nitro group.

o Raman Spectroscopy: Raman spectra provide complementary vibrational information to IR
spectroscopy and are also available for this compound.[4]

Safety and Handling

As a laboratory chemical, proper handling of 4-Nitrobenzylamine hydrochloride is crucial to
ensure personnel safety. It is classified as an irritant.[4][9]

e GHS Hazard Pictogram: GHSO07 (Exclamation Mark)[1][4]
» Signal Word: Warning[1][3]
e Hazard Statements:

o H315: Causes skin irritation.[3][4]

o H319: Causes serious eye irritation.[3][4]

o H335: May cause respiratory irritation.[1][4]
 Precautionary Statements:

o P261: Avoid breathing dust.[1][4]

o P280: Wear protective gloves/eye protection/face protection.[3][6]
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o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1][3]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[1][4][6]

Personal Protective Equipment (PPE): Standard laboratory PPE, including safety goggles,
gloves, and a lab coat, is required.[9] Use only in a well-ventilated area or under a chemical
fume hood to avoid inhalation of dust.[9]

Experimental Protocols

The following sections detail standardized methodologies for determining the key physical
properties discussed. These protocols are designed to be self-validating and are based on
established laboratory principles.

Determination of Melting Point via Digital Melting Point
Apparatus

Principle: The melting point is a fundamental property for assessing the purity of a crystalline
solid. This protocol describes the use of a capillary-based digital melting point apparatus.

Methodology:

Sample Preparation: Finely crush a small amount of 4-Nitrobenzylamine hydrochloride
crystals into a powder using a mortar and pestle.

o Capillary Loading: Tap the open end of a capillary tube into the powder to pack a small
amount (2-3 mm height) of the sample into the closed end.

 Instrument Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating Profile:

o Set a rapid heating ramp (e.g., 10-20 °C/min) to quickly approach the expected melting
point (~265 °C).
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o Once the temperature is within 20 °C of the expected melting point, reduce the ramp rate
to 1-2 °C/min to ensure thermal equilibrium and accurate observation.

e Observation & Recording:
o Record the temperature at which the first drop of liquid appears (onset of melting).

o Record the temperature at which the entire sample has melted into a clear liquid
(completion of melting).

o Note any decomposition (e.g., charring, gas evolution), as is expected for this compound.
[1] The recorded range should be reported as "T1 - T2 °C (dec.)".

Caption: Workflow for Melting Point Determination.

Qualitative and Semi-Quantitative Solubility Assessment

Principle: Understanding a compound's solubility profile is critical for its use in solution-based
reactions, formulations, and purification processes. This protocol outlines a systematic
approach to assess solubility.

Methodology:

» Solvent Selection: Prepare a panel of common laboratory solvents of varying polarity (e.g.,
water, methanol, ethanol, acetone, dichloromethane, hexane).

o Sample Preparation: Weigh approximately 10 mg of 4-Nitrobenzylamine hydrochloride
into separate, labeled vials for each solvent.

« Initial Solvent Addition: Add 0.1 mL of the selected solvent to the corresponding vial.
o Agitation: Vigorously mix the vial using a vortex mixer for 30-60 seconds.
o Observation: Visually inspect the solution for undissolved solid.

» Incremental Solvent Addition: If the solid has not fully dissolved, continue adding the solvent
in 0.1 mL increments, followed by agitation and observation, up to a total volume of 1 mL.
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¢ Classification:

o Soluble: The entire solid dissolves in < 1 mL of solvent. A semi-quantitative value can be
reported (e.g., soluble at 10 mg/mL).

o Slightly Soluble: Partial dissolution is observed.
o Insoluble: No significant dissolution is observed.

o Causality Note: As a hydrochloride salt, the compound is expected to have higher solubility
in polar protic solvents like water and methanol compared to nonpolar solvents like hexane.
The literature notes solubility in a methanol/acetic acid mixture, which provides a polar,
acidic medium conducive to dissolving the salt.

Conclusion

4-Nitrobenzylamine hydrochloride is a well-characterized crystalline solid with a high melting
point that signifies considerable lattice energy. Its nature as a salt dictates its solubility primarily
in polar solvents. The provided safety information underscores its classification as an irritant,
necessitating careful handling in a controlled laboratory environment. The experimental
protocols and compiled data in this guide serve as a reliable resource for scientists, enabling
safer and more effective utilization of this important chemical reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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